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Compound Focus: Lauryl isoquinolinium bromide

CAS No.: 93-23-2

Cat. No.: S772701

Get Quote

Substance Identification and Properties

The table below summarizes the key identifiers and physicochemical properties of Lauryl Isoquinolinium

Bromide.

Property Details

CAS Number 93-23-2 [1] [2]

EC Number 202-230-9 [1] [3]

Molecular Formula C₂₁H₃₂BrN [1] [2]

Molecular Weight 378.4 g/mol [1] [2]

Physical State Solid [1] [4]

Color Off-White to Yellow [1] [2]

Melting Point >110°C (with decomposition) [2] [4]

Solubility Slightly soluble in Chloroform and Methanol [1] [2]
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Property Details

Common Synonyms 2-Dodecylisoquinolinium bromide, Isothan, Decelerine [1] [2] [5]

Known Hazards and Safety Data

Official safety data sheets indicate that a definitive hazard classification for this substance is not available [1]

[6]. The following table consolidates the known safety information and highlights the significant data gaps.

Aspect Available Information Data Gaps

Hazard
Classification

Not fully classified. One supplier lists it as

an irritant (Xi) [4].

No signal word or hazard

pictograms on major SDS [1] [6].

Acute Toxicity No data available for oral, inhalation, or

dermal routes [1] [6].

Complete lack of acute toxicity data

(LD50/LC50).

Other
Toxicological
Data

No data available for skin/eye irritation,

sensitization, or repeated dose toxicity [1]
[6].

No information on mutagenicity,

carcinogenicity, or reproductive
effects.

Ecological Data No data available for aquatic toxicity,
persistence, or bioaccumulation potential

[1] [6].

Environmental impact is unknown.

Safe Handling and Experimental Protocols

Due to the lack of complete toxicological data, it is essential to apply a precautionary approach when

handling this substance in the laboratory. The following protocols are synthesized from general safety

recommendations found in the search results.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields [1] [6].

Skin Protection: Wear chemical-impermeable, fire-resistant gloves and impervious clothing. Inspect
gloves prior to use [1] [6].

Respiratory Protection: In case of dust formation, wear a dust mask. If exposure limits are unknown
and symptoms occur, use a full-face respirator [1] [6].

Handling and Storage

Handling: Handle in a well-ventilated place. Avoid formation of dust and aerosols. Use non-sparking

tools and avoid all sources of ignition, including electrostatic discharge [1] [6].
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, preferably under

an inert atmosphere and refrigerated [1] [2] [6]. Store apart from foodstuff containers or incompatible
materials [1].

First Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing,
provide artificial respiration and seek immediate medical attention [1] [6].

Skin Contact: Remove contaminated clothing immediately and wash the skin with soap and plenty of
water. Consult a physician [1] [6].

Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Consult a physician [1] [6].
Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention

[1] [6].

Spill and Disposal Procedures

Spill Management: Prevent material from entering drains. Avoid dust formation. Collect spilled

substance using spark-proof tools and place it in a suitable, closed container for disposal [1] [6].
Disposal: The material should be disposed of at a licensed chemical destruction plant or by

controlled incineration. Do not contaminate water, food, or feed [1] [6].

FAQs for Researchers

Q1: What is the primary use of Lauryl Isoquinolinium Bromide in research contexts? It is identified as

a surface-active ionic liquid (SAIL) for studying interactions with polyelectrolytes [7]. It is also known in
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cosmetic science for its function as a hair growth inhibitor, though this is likely outside pure R&D [3].

Q2: Are there any specific incompatibilities I should be aware of? The search results do not provide

specific incompatible materials. The general advice is to store it apart from foodstuff containers and other

incompatible materials [1].

Q3: What is the biggest safety concern when working with this compound? The most significant concern

is the "No data available" status for most of its toxicological properties. The absence of acute toxicity,

irritation, and sensitization data means its health risks are not well-defined, necessitating the use of the

highest level of containment and PPE [1] [6] [8].

Experimental Interaction Workflow

For research involving the study of Lauryl Isoquinolinium Bromide's interactions with polyelectrolytes (as

mentioned in one of the search results [7]), the following diagram outlines a general experimental workflow

focusing on safety at each stage.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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